Cas no 954049-16-2 (N-3-(2-phenylmorpholin-4-yl)propyl-4-propylbenzene-1-sulfonamide)

• Product Name: N-3-(2-phenylmorpholin-4-yl)propyl-4-propylbenzene-1-sulfonamide
• CAS No: 954049-16-2
• MF: C₂₂H₃₀N₂O₃S
• MW: 402.550204753876
• CID: 6132799
• PubChem ID: 16892776
• Update Time: 2025-07-23

N-3-(2-phenylmorpholin-4-yl)propyl-4-propylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-3-(2-phenylmorpholin-4-yl)propyl-4-propylbenzene-1-sulfonamide
• N-[3-(2-phenylmorpholin-4-yl)propyl]-4-propylbenzenesulfonamide
• N-[3-(2-phenylmorpholin-4-yl)propyl]-4-propylbenzene-1-sulfonamide
• F5023-0104
• N-(3-(2-phenylmorpholino)propyl)-4-propylbenzenesulfonamide
• AKOS024490958
• 954049-16-2
• VU0630153-1

• Inchi： 1S/C22H30N2O3S/c1-2-7-19-10-12-21(13-11-19)28(25,26)23-14-6-15-24-16-17-27-22(18-24)20-8-4-3-5-9-20/h3-5,8-13,22-23H,2,6-7,14-18H2,1H3
• InChI Key： UGEAMOBNZNIPKZ-UHFFFAOYSA-N
• SMILES： C1(S(NCCCN2CCOC(C3=CC=CC=C3)C2)(=O)=O)=CC=C(CCC)C=C1

Computed Properties

• Exact Mass: 402.19771400g/mol
• Monoisotopic Mass: 402.19771400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 67Ų

Additional information on N-3-(2-phenylmorpholin-4-yl)propyl-4-propylbenzene-1-sulfonamide

Comprehensive Overview of N-3-(2-phenylmorpholin-4-yl)propyl-4-propylbenzene-1-sulfonamide (CAS No. 954049-16-2)

The compound N-3-(2-phenylmorpholin-4-yl)propyl-4-propylbenzene-1-sulfonamide (CAS No. 954049-16-2) is a sulfonamide derivative with a unique structural framework combining a phenylmorpholine moiety and a propylbenzene sulfonamide group. This molecular architecture has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in modulating protein-protein interactions and enzyme inhibition. Researchers are particularly interested in its role as a small-molecule inhibitor or ligand for targeting specific biological pathways.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their versatility in drug discovery. The N-3-(2-phenylmorpholin-4-yl)propyl side chain introduces conformational flexibility, which may enhance binding affinity to target proteins. This aligns with current trends in precision medicine and structure-activity relationship (SAR) studies, where subtle modifications to the morpholine ring or sulfonamide group can significantly alter pharmacological properties. Users frequently search for terms like "sulfonamide derivatives in drug design" or "morpholine-containing bioactive molecules," reflecting the growing interest in this chemical space.

The synthesis of CAS No. 954049-16-2 typically involves multi-step organic reactions, including amide coupling and N-alkylation strategies. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are critical for verifying its purity and structural integrity. These methods are often queried in search engines alongside "how to characterize sulfonamide compounds" or "analytical protocols for complex amines," highlighting the need for accessible technical guidance.

From a therapeutic perspective, N-3-(2-phenylmorpholin-4-yl)propyl-4-propylbenzene-1-sulfonamide has been explored in preclinical studies for its potential to interact with G-protein-coupled receptors (GPCRs) or kinase enzymes. Such targets are pivotal in treating conditions like inflammation and metabolic disorders, topics frequently discussed in biomedical forums. Its lipophilicity and molecular weight also make it a candidate for blood-brain barrier penetration, a hot topic in neuropharmacology research.

Environmental and ADME (Absorption, Distribution, Metabolism, Excretion) profiles of this compound are equally important. Researchers often investigate "sulfonamide stability under physiological conditions" or "morpholine metabolism pathways," underscoring the need for comprehensive data on its biodegradability and pharmacokinetics. Regulatory compliance, such as REACH or ICH guidelines, further emphasizes the importance of rigorous testing for derivatives like 954049-16-2.

In summary, N-3-(2-phenylmorpholin-4-yl)propyl-4-propylbenzene-1-sulfonamide represents a compelling case study in modern medicinal chemistry. Its dual-functional design bridges gaps between heterocyclic chemistry and drug development, addressing key queries like "how to optimize sulfonamide bioavailability" or "role of morpholine in CNS drugs." As the scientific community continues to unravel its mechanisms, this compound may pave the way for novel therapeutic agents.